Cas no 17228-71-6 (3,5-Dichloropyridin-4-ol)

• Product Name: 3,5-Dichloropyridin-4-ol
• CAS No: 17228-71-6
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD00047448
• CID: 206356
• PubChem ID: 87011
• Update Time: 2025-04-19

3,5-Dichloropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloropyridin-4-ol
• 3,5-Dichloro-4-hydroxypyridine
• 4-Pyridinol,3,5-dichloro-
• 3,5-dichloro-1H-pyridin-4-one
• 4-Pyridinol, 3,5-dichloro-
• 3,5-Dichloro-4-pyridinol,95%
• 3,5-DICHLORO-4-PYRIDINOL 3,5-DICHLORO-4-HYDROXYPYRIDINE SPECIALITY CHEMICALS
• 3,5-Dichloro-4-pyridone
• 3,5-Dichloro-4-pyridinol
• 4(1H)-Pyridinone, 3,5-dichloro-
• 3,5-Dichloro-4-pyridinone
• YKCQWIYRLMNGMO-UHFFFAOYSA-N
• 3,5-Dichloro-4(1H)-pyridinone
• 3,5-dichloro-1,4-dihydropyridin-4-one
• 3,5-dichlorohydropyridin-4-one
• PubChem2583
• 3,5-Dichloro-pyridin-4-ol
• Jsp00351
• 4(1H)-Pyridone, 3,5-dichloro-
• DS-1252
• InChI=1/C5H3Cl2NO/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9
• SY065349
• CS-0018965
• A3796
• AKOS002666023
• AB02053
• MFCD00051673
• Pyridin-4(1H)-one, 3,5-dichloro-
• EINECS 241-268-0
• FT-0614546
• 3,5-Dichloro-4(1H)-pyridinone #
• AKOS005208203
• F2124-0020
• NS00124285
• NS00051526
• FT-0614545
• MFCD00047448
• SB52551
• F1957-0005
• EN300-235699
• 17228-70-5
• W-107866
• 17228-71-6
• 3,5-dichloropyridin-4(1H)-one
• PS-5913
• SCHEMBL2681685
• EINECS 241-267-5
• DTXSID60938118
• A881885
• AC-4669
• OXAZOLE,2-METHYL-
• pyridine, 3,5-dichloro-1,4-dihydro-4-oxo-
• DB-022023

• MDL： MFCD00047448
• Inchi： 1S/C5H3Cl2NO/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9)
• InChI Key： YKCQWIYRLMNGMO-UHFFFAOYSA-N
• SMILES： ClC1=CNC=C(C1=O)Cl

Computed Properties

• Exact Mass: 162.95900
• Monoisotopic Mass: 162.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.52g/cm3
• Melting Point: 320-325ºC
• Boiling Point: 242.6°C at 760 mmHg
• Flash Point: 100.5ºC
• Refractive Index: 1.605
• PSA: 33.12000
• LogP: 2.09400

3,5-Dichloropyridin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature